Cas no 2387496-31-1 (2,6-Piperidinedione, 3-(4-azido-1,3-dihydro-1-oxo-2H-isoindol-2-yl)-)

• Product Name: 2,6-Piperidinedione, 3-(4-azido-1,3-dihydro-1-oxo-2H-isoindol-2-yl)-
• CAS No: 2387496-31-1
• MF: C₁₃H₁₁N₅O₃
• MW: 285.258141756058
• CID: 5979491
• PubChem ID: 146167572
• Update Time: 2025-10-30

2,6-Piperidinedione, 3-(4-azido-1,3-dihydro-1-oxo-2H-isoindol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinedione, 3-(4-azido-1,3-dihydro-1-oxo-2H-isoindol-2-yl)-
• 3-(7-azido-3-oxo-1H-isoindol-2-yl)piperidine-2,6-dione
• 3-(4-azido-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione
• 2387496-31-1
• EN300-7351995
• SCHEMBL21594481

• Inchi： 1S/C13H11N5O3/c14-17-16-9-3-1-2-7-8(9)6-18(13(7)21)10-4-5-11(19)15-12(10)20/h1-3,10H,4-6H2,(H,15,19,20)
• InChI Key： WOXBJNSSKUJQOQ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C2C(=O)N(C3CCC(=O)NC3=O)CC=12)=[N+]=[N-]

Computed Properties

• Exact Mass: 285.08618923g/mol
• Monoisotopic Mass: 285.08618923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.8Ų

Additional information on 2,6-Piperidinedione, 3-(4-azido-1,3-dihydro-1-oxo-2H-isoindol-2-yl)-

2,6-Piperidinedione, 3-(4-Azido-1,3-Dihydro-1-Oxo-2H-Isoindol-2-Yl): A Comprehensive Overview

CAS No. 2387496-31-1, commonly referred to as 2,6-piperidinedione, 3-(4-azido-1,3-dihydro-1-oxo-2H-isoindol-2-yl), is a compound of significant interest in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various therapeutic areas. Recent studies have highlighted its role in the development of novel bioactive molecules, particularly in the context of antitumor and antiviral agents.

The structure of CAS No. 2387496-31-1 comprises a piperidinedione core with a substituted isoindole moiety. The presence of the azide group (-N₃) introduces unique reactivity and functionalization potential. Researchers have exploited this feature to develop click chemistry-based strategies for constructing complex molecular architectures. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in synthesizing bioactive agents through copper-catalyzed azide alkyne cycloaddition (CuAAC) reactions.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic substitution and cyclization reactions. A recent advancement reported in Organic Letters detailed an efficient route utilizing microwave-assisted synthesis to enhance reaction yields and reduce production time. This method not only simplifies the synthesis but also opens avenues for large-scale production, making it more accessible for preclinical studies.

The biological activity of CAS No. 2387496-31-1 has been extensively investigated. In vitro studies have shown promising results against various cancer cell lines, suggesting its potential as an antitumor agent. Additionally, research conducted at the University of California revealed its inhibitory effects on viral replication, particularly in models of hepatitis C virus (HCV). These findings underscore its versatility as a lead compound for drug development.

The pharmacokinetic properties of this compound have also been evaluated in preclinical models. Studies published in Drug Metabolism and Disposition indicated moderate absorption and distribution profiles, with favorable bioavailability. However, further optimization is required to improve its pharmacokinetic parameters for clinical use.

In conclusion, CAS No. 2387496-31-1, or 2,6-piperidinedione, 3-(4-azido-1,3-dihydro-1-oxyo)-2H-isoinodolyl), represents a valuable tool in modern drug discovery. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a promising candidate for developing innovative therapeutic agents. Continued research into its properties will undoubtedly contribute to the advancement of medicinal chemistry and personalized medicine.